Cas no 25475-67-6 (Isoquinolin-3-amine)

• Product Name: Isoquinolin-3-amine
• CAS No: 25475-67-6
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD00102190
• CID: 52737
• PubChem ID: 311869
• Update Time: 2025-04-18

Isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-3-amine
• 3-Aminoisoquinoline
• C9H8N2
• 3-amino-isoquinoline
• 3-Isoquinolinamine
• 3-isoquinolineamine
• IFLAB-BB F2108-0097
• Isoquinolin-3-ylaMine
• WLX
• Z1201619117
• A5134
• isoquinoline-3-ylamine
• SY030951
• W-202073
• CS-W009009
• 25475-67-6
• AKOS005256578
• 3-aminoisoquinoline, AldrichCPR
• MFCD00102190
• AEY32ZN5CU
• SCHEMBL177520
• AM20051003
• NSC-218383
• Isoquinoline, 3-amino-
• SDCCGMLS-0065877.P001
• 139557-81-6
• DTXSID50903057
• AB03416
• AC-26693
• isoquinolin-3-imine
• InChI=1/C9H8N2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H2,10,11
• NSC218383
• EN300-88334
• FT-0627505
• uPa_46
• 3-Aminoisoquinoline, 97%
• BDBM50091818
• 3(2H)-Isoquinolinimine(9CI)
• NoName_3645
• Isoquinoline-3-amine
• CHEMBL61743
• PS-4190
• DB-011136
• STL554840
• BBL101046

• MDL： MFCD00102190
• Inchi： 1S/C9H8N2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H2,10,11)
• InChI Key： VYCKDIRCVDCQAE-UHFFFAOYSA-N
• SMILES： N1C(=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.21
• Melting Point: 174-178 °C
• Boiling Point: 331.2°C at 760 mmHg
• Flash Point: 180.4 °C
• Refractive Index: 1.708
• PSA: 38.91000
• LogP: 2.39820
• pka: 5.05(at 20℃)

Isoquinolin-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38